Cas no 14394-93-5 (2H-Benzimidazol-2-one,1,3-dihydro-1-(1-oxopropyl)-)

2H-Benzimidazol-2-one,1,3-dihydro-1-(1-oxopropyl)- structure
14394-93-5 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-(1-oxopropyl)-
CAS No:14394-93-5
MF:C10H10N2O2
MW:190.198602199554
CID:98736
Update Time:2024-01-24

2H-Benzimidazol-2-one,1,3-dihydro-1-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1,3-dihydro-1-(1-oxopropyl)-
    • 2-Benzimidazolinone,1-propionyl-(7CI,8CI)
    • 2H-Benzimidazol-2-one, 1,3-dihydro-1-(1-oxopropyl)-
    • Inchi: 1S/C10H10N2O2/c1-2-9(13)12-8-6-4-3-5-7(8)11-10(12)14/h3-6H,2H2,1H3,(H,11,14)
    • InChI Key: FLGFXKJXCJELJW-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C(=O)CC)C2=CC=CC=C2N1

Computed Properties

  • Exact Mass: 189.06647
  • Monoisotopic Mass: 190.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4A^2

Experimental Properties

  • Density: 1.269±0.06 g/cm3(Predicted)
  • Melting Point: 181-183 °C(Solv: benzene (71-43-2))
  • PSA: 51.96
  • pka: 10.54±0.30(Predicted)
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